7-[(3-Bromo-4-hydroxy-5-methoxyphenyl)-(pyridin-2-ylamino)methyl]-5-chloroquinolin-8-ol

• IUPAC Name: 7-[(3-bromo-4-hydroxy-5-methoxyphenyl)-(pyridin-2-ylamino)methyl]-5-chloroquinolin-8-ol
• InChI: InChI=1S/C22H17BrClN3O3/c1-30-17-10-12(9-15(23)22(17)29)19(27-18-6-2-3-7-25-18)14-11-16(24)13-5-4-8-26-20(13)21(14)28/h2-11,19,28-29H,1H3,(H,25,27)
• InChI Key: WSPTWHGPLHCGCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C(C2=CC(=C3C=CC=NC3=C2O)Cl)NC4=CC=CC=N4)Br)O
• Molecular Formula: C22H17BrClN3O3
• Molecular Weight: 486.7 g/mol

Description

7-[(3-Bromo-4-hydroxy-5-methoxyphenyl)-(pyridin-2-ylamino)methyl]-5-chloroquinolin-8-ol is a complex organic compound with potential applications in various scientific fields. This compound features a quinolinol core substituted with bromine, chlorine, hydroxyl, methoxy, and pyridinylamino groups, making it a molecule of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(3-Bromo-4-hydroxy-5-methoxyphenyl)-(pyridin-2-ylamino)methyl]-5-chloroquinolin-8-ol typically involves multi-step organic reactions. The starting materials often include 3-bromo-4-hydroxy-5-methoxybenzaldehyde and 5-chloro-8-quinolinol. The synthesis may involve:

Condensation Reactions: Combining the aldehyde with 5-chloro-8-quinolinol under acidic or basic conditions.

Amination: Introducing the pyridinylamino group through nucleophilic substitution.

Halogenation: Adding bromine and chlorine atoms using halogenating agents like bromine or chlorine gas.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the reaction conditions to maximize yield and purity. This could include:

Catalysis: Using catalysts to enhance reaction rates.

Purification: Employing techniques like recrystallization or chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

7-[(3-Bromo-4-hydroxy-5-methoxyphenyl)-(pyridin-2-ylamino)methyl]-5-chloroquinolin-8-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone or aldehyde.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: Halogen atoms can be substituted with other functional groups through nucleophilic substitution.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Sodium borohydride or lithium aluminum hydride for reduction reactions.

Nucleophiles: Ammonia or amines for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group would yield a quinolinone derivative.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for synthesizing more complex molecules. Its unique structure allows for various functionalization reactions, making it valuable in organic synthesis.

Biology

In biology, 7-[(3-Bromo-4-hydroxy-5-methoxyphenyl)-(pyridin-2-ylamino)methyl]-5-chloroquinolin-8-ol may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine

In medicine, this compound could be investigated for its potential therapeutic effects. Its ability to interact with biological targets makes it a candidate for drug development.

Industry

In industry, this compound could be used in the development of new materials or as a precursor for manufacturing pharmaceuticals or agrochemicals.

Mechanism of Action

The mechanism of action of 7-[(3-Bromo-4-hydroxy-5-methoxyphenyl)-(pyridin-2-ylamino)methyl]-5-chloroquinolin-8-ol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity. The exact pathways and targets would depend on the specific biological context and require further research to elucidate.

Comparison with Similar Compounds

Similar Compounds

3-bromo-4-hydroxy-5-methoxybenzaldehyde: Shares the bromo, hydroxy, and methoxy groups but lacks the quinolinol core.

5-chloro-8-quinolinol: Contains the quinolinol core with a chlorine substituent but lacks the complex substituents of the target compound.

Uniqueness

The uniqueness of 7-[(3-Bromo-4-hydroxy-5-methoxyphenyl)-(pyridin-2-ylamino)methyl]-5-chloroquinolin-8-ol lies in its combination of functional groups and the quinolinol core, which provides a versatile platform for various chemical and biological applications.